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An In-Depth Technical Guide to Cervolide
Introduction

Cervolide, a significant molecule in the landscape of synthetic fragrance ingredients, is a
macrocyclic musk known for its soft, musky, and slightly fruity-woody aroma.[1][2][3] As a key
component in a perfumer's palette, it provides a lingering, warm, and clean base note to a wide
array of fragrance compositions. This guide offers a comprehensive technical overview of
Cervolide, intended for researchers, scientists, and professionals in the fields of chemistry,
toxicology, and drug development. It delves into its chemical architecture, physicochemical
characteristics, synthesis, and known biological interactions, while also providing practical
experimental protocols for its evaluation.

Overview of Cervolide as a Macrocyclic Musk

Cervolide belongs to the class of macrocyclic musks, which are characterized by a large ring
structure, typically containing 14 to 18 carbon atoms, with a lactone or ketone functional group.
These molecules are prized for their olfactory properties that mimic the scent of natural musk,
historically obtained from the musk deer. The development of synthetic musks like Cervolide
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was driven by ethical considerations and the need for a consistent and sustainable supply of
these important fragrance ingredients.

Significance in Fragrance Chemistry

In perfumery, Cervolide is valued for its excellent fixative properties, meaning it helps to prolong
the evaporation of more volatile fragrance components, thus extending the overall longevity of
a scent on the skin.[3] Its subtle yet persistent character makes it a versatile ingredient in fine
fragrances, personal care products, and household goods.

Scope of the Guide

This technical guide provides a detailed examination of Cervolide, encompassing its chemical
and physical properties, a review of its synthesis, and an exploration of its biological and
toxicological profile based on available data for synthetic musks. Furthermore, it includes
standardized experimental protocols for the sensory and in vitro evaluation of this compound,
aiming to equip researchers with the necessary information for further investigation and
application.

Chemical Structure and Physicochemical Properties

A thorough understanding of the chemical and physical properties of Cervolide is fundamental
to its application and study.

Chemical Identity

o Systematic Name: 1,6-Dioxacycloheptadecan-7-one[1][4]

Synonyms: 12-Oxahexadecanolide, Musk 781, Hibiscolide[4]

CAS Number: 6707-60-4[2]

Molecular Formula: C1sH2803[2]

Molecular Weight: 256.38 g/mol [2]

Stereochemistry
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Currently, there is limited publicly available information regarding the specific stereoisomers of
Cervolide that are produced and used commercially. The synthesis methods generally point to
a racemic mixture, but the olfactory properties of individual enantiomers may differ. Further
research into the stereoselective synthesis and sensory evaluation of Cervolide's
stereoisomers could provide valuable insights.

Physicochemical Properties

The physicochemical properties of Cervolide are summarized in the table below.

Property Value Reference(s)
Appearance Colorless liquid [2]
Boiling Point 300 °C (572 °F) [2]
Flash Point 165 °C (329 °F) [2]
Density 0.98 g/cm?3 [2]
Vapor Pressure 0.1593 mmHg @ 20°C [2]
Log P (Octanol/Water Partition
. 3.7 [2]
Coefficient)
Refractive Index @ 20°C 1.463 - 1.468 [2]
- Insoluble in water; soluble in
Solubility

ethanol and organic solvents.

Synthesis and Manufacturing

Cervolide is a synthetic compound, and its production is achieved through chemical synthesis.

Retrosynthetic Analysis

A plausible retrosynthetic pathway for Cervolide (1,6-Dioxacycloheptadecan-7-one) involves
a macrocyclization step, typically a macrolactonization, of a corresponding w-hydroxy acid or
its derivative. This precursor can be envisioned as being derived from simpler, commercially
available starting materials.
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Caption: Retrosynthetic analysis of Cervolide.

Detailed Step-by-Step Synthesis Protocol

While a detailed, peer-reviewed synthesis protocol for Cervolide is not readily available in the
public domain, a general synthetic route has been described. The synthesis involves the
reaction of methyl 11-bromoundecanoate with the monosodium salt of 1,4-butanediol. This is
followed by condensation to form a polyester, which is then depolymerized to yield the
macrocyclic lactone, Cervolide.

A generalized, illustrative protocol based on this description would be:
Step 1: Williamson Ether Synthesis

 In a suitable reaction vessel equipped with a stirrer and under an inert atmosphere, dissolve
1,4-butanediol in a suitable solvent (e.g., anhydrous THF).

» Add one equivalent of a strong base, such as sodium hydride (NaH), portion-wise at a
controlled temperature (e.g., 0 °C) to form the monosodium salt.

 To this solution, add methyl 11-bromoundecanoate dropwise.

 Allow the reaction to warm to room temperature and stir until completion, which can be
monitored by techniques like thin-layer chromatography (TLC).

e Upon completion, quench the reaction carefully with water and extract the product with an
organic solvent.

e The organic layer is then washed, dried, and concentrated to yield the crude ether-ester
intermediate.

Step 2: Saponification
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e Dissolve the crude intermediate from Step 1 in a suitable solvent mixture (e.g.,
methanol/water).

e Add a base, such as sodium hydroxide (NaOH), and heat the mixture to reflux to hydrolyze
the methyl ester.

» Monitor the reaction for the disappearance of the starting material.

o After completion, cool the reaction mixture and acidify with a dilute acid (e.g., HCI) to
protonate the carboxylate.

o Extract the resulting w-hydroxy-oxa-alkanoic acid with an organic solvent.
e Dry and concentrate the organic layer to obtain the crude acid.
Step 3: Macrolactonization

» This critical step can be achieved through various methods, such as the Yamaguchi or Shiina
macrolactonization protocols, which are designed to favor intramolecular cyclization over
intermolecular polymerization, especially at high dilution.

o A general approach involves activating the carboxylic acid (e.g., with 2,4,6-trichlorobenzoyl
chloride in the presence of a base like triethylamine) and then inducing cyclization by adding
a catalyst (e.g., DMAP).

e The reaction is typically run in a non-polar solvent at elevated temperatures.

« Purification of the crude product is usually performed using column chromatography to
isolate the desired Cervolide.

Industrial Manufacturing Considerations

On an industrial scale, the synthesis of Cervolide would be optimized for cost-effectiveness,
yield, and safety. This would involve the use of readily available and inexpensive starting
materials, efficient catalysts, and process conditions that minimize waste and energy
consumption. The final product would undergo rigorous purification and quality control to meet
the high standards of the fragrance industry.
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Spectroscopic and Chromatographic
Characterization

The structural elucidation and purity assessment of Cervolide rely on a combination of
spectroscopic and chromatographic techniques. While detailed spectral data is not widely
published, the expected spectral characteristics can be inferred.

'H and **C Nuclear Magnetic Resonance (NMR)
Spectroscopy

e 1H NMR: The proton NMR spectrum of Cervolide is expected to show characteristic signals
for the methylene protons of the long aliphatic chain, typically in the range of 6 1.2-1.7 ppm.
The protons adjacent to the ether and ester functionalities would appear at lower field ( 3.5-
4.5 ppm).

e 13C NMR: The carbon NMR spectrum would display a signal for the carbonyl carbon of the
lactone at approximately & 170-175 ppm. The carbons of the ether linkages would resonate
around & 60-70 ppm, while the aliphatic methylene carbons would appear in the upfield
region of the spectrum.

Note: Specific, assigned NMR data for Cervolide is not currently available in the public domain.
The information above is based on general principles of NMR spectroscopy for similar
structures.

Mass Spectrometry (MS)

The mass spectrum of Cervolide would show a molecular ion peak (M*) corresponding to its
molecular weight (256.38 g/mol ). The fragmentation pattern would likely involve the
characteristic cleavage of the lactone ring and the aliphatic chain, providing valuable structural
information.

Note: Detailed mass fragmentation data for Cervolide is not publicly available.

Infrared (IR) Spectroscopy

The IR spectrum of Cervolide is expected to exhibit a strong absorption band corresponding to
the carbonyl (C=0) stretching of the lactone functional group, typically in the region of 1730-
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1750 cm~1. Other significant peaks would include C-O stretching vibrations for the ether and
ester groups and C-H stretching and bending vibrations for the aliphatic chain.

Note: A published IR spectrum for Cervolide is not readily accessible.

Gas Chromatography (GC) Analysis

Gas chromatography is a standard method for assessing the purity of volatile fragrance
ingredients like Cervolide. When coupled with a mass spectrometer (GC-MS), it can also be
used for identification and quantification in complex mixtures. The retention time of Cervolide
on a given GC column under specific conditions is a key parameter for its identification.

Biological and Toxicological Profile

The biological and toxicological properties of Cervolide are of primary interest for its safe use in
consumer products and for exploring any potential therapeutic applications.

Olfactory Properties and Mechanism of Odor Perception

Cervolide possesses a fine musk note with subtle fruity and woody undertones.[1] The
perception of its scent is initiated by the binding of the molecule to specific olfactory receptors
in the nasal epithelium. Recent research has identified several human olfactory receptors that
respond to musk compounds, providing a molecular basis for the perception of their
characteristic odor.

Potential Biological Activities

While primarily used for its olfactory properties, the broader biological activities of Cervolide are
not well-documented in publicly available literature. However, studies on other synthetic musks
have raised considerations regarding their potential for other biological interactions.

Some synthetic musks have been investigated for their potential to interact with the endocrine
system.[5][6] These endocrine-disrupting chemicals can interfere with hormone signaling
pathways.[5][6] It is important to note that the endocrine-disrupting potential can vary
significantly between different classes of synthetic musks. The potential for Cervolide to exhibit
such activity would require specific investigation.
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The cytotoxicity of fragrance ingredients is a critical aspect of their safety assessment. In vitro
cytotoxicity assays are commonly used to evaluate the potential of a compound to cause cell
death. While specific cytotoxicity data for Cervolide is not readily available, general protocols
for assessing the cytotoxicity of fragrance compounds are well-established.

Ecotoxicity and Environmental Fate

The environmental impact of widely used chemicals like Cervolide is an important
consideration. Givaudan, a major manufacturer, has provided some sustainability data for
Cervolide, indicating that it is assessed for ecotoxicity using internationally recognized
guidelines.[1] The biodegradability of Cervolide is also a key factor in its environmental profile.

[1]

Experimental Protocols

The following section provides detailed, step-by-step methodologies for key experiments
relevant to the evaluation of Cervolide.

Protocol for Sensory Evaluation of Musk Odorants

This protocol outlines a standard method for the sensory evaluation of a musk compound like
Cervolide.

Objective: To determine the odor profile and intensity of Cervolide.

Materials:

Cervolide solution (e.g., 10% in ethanol)

Ethanol (perfumer's grade)

Fragrance blotters (smelling strips)

Odor-free environment

Procedure:

e Prepare a dilution series of Cervolide in ethanol (e.g., 10%, 5%, 1%, 0.1%).
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Dip a clean, labeled fragrance blotter into each dilution for a few seconds.
Allow the ethanol to evaporate for approximately 30-60 seconds before evaluation.
Present the blotters to a panel of trained sensory assessors in a randomized order.

Assessors should evaluate the odor profile, noting the primary musk character and any
secondary notes (e.g., fruity, woody, powdery).

The intensity of the odor should be rated on a standardized scale (e.g., a 9-point scale from
"no odor" to "extremely strong").

The tenacity (longevity) of the scent can be evaluated by reassessing the blotters at regular
time intervals (e.g., 1, 4, 8, and 24 hours).

Caption: Workflow for Sensory Evaluation of Cervolide.

Protocol for In Vitro Cytotoxicity Assessment (MTT
Assay)

This protocol describes the use of the MTT assay to determine the potential cytotoxicity of

Cervolide on a cell line (e.g., human dermal fibroblasts).

Objective: To determine the concentration of Cervolide that reduces cell viability by 50% (ICso).

Materials:

Cervolide

Human dermal fibroblast cell line (or other relevant cell line)

Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics
Phosphate-buffered saline (PBS)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)
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e DMSO (dimethyl sulfoxide)
o 96-well cell culture plates
e Microplate reader
Procedure:

Cell Seeding: Seed the cells into a 96-well plate at a predetermined density (e.g., 5,000-
10,000 cells/well) and allow them to adhere overnight in a humidified incubator at 37°C with
5% COa.

Compound Treatment: Prepare a stock solution of Cervolide in a suitable solvent (e.g.,
DMSO) and then create a serial dilution in cell culture medium to achieve the desired final
concentrations. Remove the old medium from the cells and add the medium containing
different concentrations of Cervolide. Include a vehicle control (medium with the same
concentration of DMSO as the highest Cervolide concentration) and a positive control for
cytotoxicity (e.g., a known cytotoxic agent).

Incubation: Incubate the cells with Cervolide for a specified period (e.g., 24, 48, or 72 hours).

MTT Addition: After the incubation period, remove the treatment medium and add fresh
medium containing MTT solution to each well. Incubate for 2-4 hours, allowing viable cells to
metabolize the MTT into formazan crystals.

Formazan Solubilization: Remove the MTT-containing medium and add DMSO to each well
to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm
using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the
vehicle control. Plot the cell viability against the logarithm of the Cervolide concentration to
determine the ICso value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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